4-Hydroxyquinoline-2-carbaldehyde
Overview
Description
4-Hydroxyquinoline-2-carbaldehyde (4-HQC) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 124-126 °C. This compound has been used in various fields of research, including biochemistry, pharmacology, and materials science.
Scientific Research Applications
Synthesis and Chemical Applications
4-Hydroxyquinoline-2-carbaldehyde serves as a crucial intermediate in the synthesis of various quinoline derivatives, which are of significant interest due to their diverse applications in chemical synthesis and biological activities. For instance, it is involved in the synthesis of tetradentate ligands for the coordination of rare-earth(III) ions, showcasing its utility in creating complex structures with potential applications in materials science and coordination chemistry (Albrecht, Fröhlich, & Osetska, 2005). The compound has also been highlighted for its role in generating fluorescent sensors, indicating its importance in the development of diagnostic and analytical tools (Jiang et al., 2011).
Coordination Chemistry and Materials Science
The coordination capabilities of derivatives of this compound with metal ions, such as rare-earth metal(III) ions, have been explored. These studies not only shed light on the chemical behavior of these complexes but also pave the way for their application in materials science, particularly in the design of novel materials with specific magnetic, optical, or catalytic properties (Albrecht, Fröhlich, & Osetska, 2005).
Biological Evaluation
The biological evaluation of compounds synthesized from this compound reveals their potential in medical and pharmaceutical research. For example, Schiff bases derived from this compound have been studied for their DNA binding capabilities, indicating their potential as therapeutic agents (Lamani et al., 2008). Additionally, its derivatives have been evaluated for their antimicrobial activities, suggesting their usefulness in developing new antimicrobial agents (Lamani et al., 2008).
Photophysical Properties
Research into the photophysical properties of this compound derivatives highlights their potential application in the development of fluorescent sensors. These sensors can be specifically designed to detect metal ions, such as Al3+, in various environmental and biological contexts, demonstrating the compound's versatility in sensor technology (Jiang et al., 2011).
Mechanism of Action
Target of Action
Quinoline derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives are known to interact with various biochemical pathways, leading to a range of downstream effects .
Result of Action
Quinoline derivatives are known to have various biological effects, including antimicrobial, anticancer, and antifungal activities .
Properties
IUPAC Name |
4-oxo-1H-quinoline-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-6-7-5-10(13)8-3-1-2-4-9(8)11-7/h1-6H,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCPFJNLCUUEVDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20405674 |
Source
|
| Record name | 4-Hydroxyquinoline-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
168141-99-9 |
Source
|
| Record name | 4-Hydroxyquinoline-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-HYDROXYQUINOLINE-2-CARBOXALDEHYDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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